11-Octadecenal

• Molecular Formula: C18H34O
• Molecular Weight: 266.5 g/mol
• InChI: InChI=1S/C18H34O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h7-8,18H,2-6,9-17H2,1H3/b8-7+
• InChIKey: YSSVMXHKWSNHLH-BQYQJAHWSA-N

11-Octadecenal for Insect Pheromone Research: Baseline Properties and Procurement Context

11-Octadecenal (CAS: 56554-95-1 for the (E)-isomer; 4273-95-4 for the (Z)-isomer) is a long-chain, monounsaturated fatty aldehyde with the molecular formula C18H34O. It is a volatile compound that occurs naturally as a component of insect pheromone glands and plant essential oils [1]. In chemical ecology, it functions as a key component of sex pheromone blends for several lepidopteran pest species, where its specific isomeric configuration and blend ratio are critical determinants of bioactivity [2].

▸ Isomeric configuration (E/Z) reported to determine bioactivity in lepidopteran pheromone blends.

▸ Blend-ratio precision essential for species-specific attraction; generic mixtures may not replicate natural activity.

▸ Can be sourced synthetically or isolated from plant essential oils for comparative semiochemical studies.

• [1] Ho, H. Y., Tao, Y. T., Tsai, R. S., Wu, Y. L., Tseng, H. K., & Chow, Y. S. (1996). Isolation, identification, and synthesis of sex pheromone components of female tea cluster caterpillar, Andraca bipunctata walker (Lepidoptera: Bombycidae) in Taiwan. Journal of Chemical Ecology, 22(2), 271–285. View Source
• [2] Kawazu, K., Hasegawa, J., Honda, H., Ishikawa, Y., Wakamura, S., Sugie, H., ... & Tatsuki, S. (2000). Geographical variation in female sex pheromones of the rice leaffolder moth, Cnaphalocrocis medinalis: identification of pheromone components in Japan. Applied Entomology and Zoology, 35(3), 365-371. View Source

Why Generic 11-Octadecenal Substitution Fails in Pheromone-Based Pest Management

In insect chemical communication, the bioactivity of pheromone aldehydes is exquisitely sensitive to both isomeric geometry (E/Z) and the precise ratio in which they are presented. Field trapping data demonstrate that even closely related 18-carbon aldehydes cannot be interchanged. For example, (E)-11-octadecenal is a minor component (8% of the glandular blend) in Andraca bipunctata, yet its presence is obligatory; synthetic blends lacking it fail to attract males [1]. Furthermore, populations of the same species from different geographic origins can utilize entirely different pheromone blends, rendering a generic aldehyde ineffective. A Japanese blend of Cnaphalocrocis medinalis containing (Z)-11-octadecenal at an 11:100 ratio with (Z)-13-octadecenal is highly attractive, while Philippine and Indian blends that substitute acetate analogs show zero attraction in Japanese field tests [2].

Isomeric Mismatch

E/Z geometry inversion may result in loss of male moth attraction; only the reported isomer configuration is active in each species blend.

Geographic Chemotype Variation

Pheromone blend composition differs between populations; a blend effective in one region may not attract in another.

Analog Substitution

Acetate or alcohol analogs cannot directly replace the aldehyde; olfactory receptor systems may not respond equivalently.

• [1] Ho, H. Y., Tao, Y. T., Tsai, R. S., Wu, Y. L., Tseng, H. K., & Chow, Y. S. (1996). Isolation, identification, and synthesis of sex pheromone components of female tea cluster caterpillar, Andraca bipunctata walker (Lepidoptera: Bombycidae) in Taiwan. Journal of Chemical Ecology, 22(2), 271–285. View Source
• [2] Kawazu, K., Hasegawa, J., Honda, H., Ishikawa, Y., Wakamura, S., Sugie, H., ... & Tatsuki, S. (2000). Geographical variation in female sex pheromones of the rice leaffolder moth, Cnaphalocrocis medinalis: identification of pheromone components in Japan. Applied Entomology and Zoology, 35(3), 365-371. View Source

Quantitative Evidence for 11-Octadecenal Differentiation: Comparator-Based Guide for Scientific Selection

Comparative Glandular Abundance and Blend Ratio in Andraca bipunctata

In the pheromone glands of female Andraca bipunctata (tea cluster caterpillar), (E)-11-octadecenal (E11-18:Ald) is present at a specific amount of 50 ± 20 ng per gland, representing an 8% ratio in a four-component blend. This is in direct contrast to the major component (E,E)-11,14-octadecadienal (E11,E14-18:Ald), which is present at 237 ± 110 ng (41% ratio) [1].

Glandular Abundance

Head-to-head

4.7-fold lower (8% ratio)

Minor component but required in blend

50±20 ng vs 237±110 ng, A. bipunctata glands

Evidence Dimension	Glandular content (ng/female) and blend ratio
Target Compound Data	(E)-11-octadecenal: 50 ± 20 ng; 8% ratio
Comparator Or Baseline	(E,E)-11,14-octadecadienal: 237 ± 110 ng; 41% ratio
Quantified Difference	Target is 4.7-fold lower in abundance (ng) and a minor component (8% vs 41%)
Conditions	GC-MS analysis of pheromone gland extracts from 1-3 day old virgin female moths.

Why This Matters

Procurement decisions must be informed by the specific ratio required for bioactivity; sourcing the incorrect isomer or an imbalanced blend will fail to replicate the natural attractant.

• [1] Ho, H. Y., Tao, Y. T., Tsai, R. S., Wu, Y. L., Tseng, H. K., & Chow, Y. S. (1996). Isolation, identification, and synthesis of sex pheromone components of female tea cluster caterpillar, Andraca bipunctata walker (Lepidoptera: Bombycidae) in Taiwan. Journal of Chemical Ecology, 22(2), 271–285. View Source

Field Trapping Efficacy: Synthetic Blends Containing 11-Octadecenal vs. Individual Components

Synthetic (E,E)-11,14-octadecadienal, which includes (E)-11-octadecenal as a structural motif, caught significantly more male Andraca bipunctata moths than any of the other three gland components tested individually or a blank control in field trapping tests. The specific trap catch numbers are not provided, but the study states the blend was the only attractive treatment [1]. In a separate species, Cnaphalocrocis medinalis, the binary mixture of (Z)-11-octadecenal and (Z)-13-octadecenal was not attractive unless alcohols were added, demonstrating the requirement for precise blend formulation [2].

Field Attraction

Head-to-head

Blend only attracted; individual components failed

Blend requirement for male moth attraction

Field trapping in tea plantations

Evidence Dimension	Male moth trap catch (attraction)
Target Compound Data	Synthetic E11,E14-18:Ald (containing E11-18:Ald) attracted males.
Comparator Or Baseline	Individual components (18:Ald, E11-18:Ald, E14-18:Ald) and blank control.
Quantified Difference	Qualitative: Only the blend was attractive; individual components failed.
Conditions	Field trapping tests in Taiwan tea plantations.

Why This Matters

This underscores that 11-octadecenal's value is realized only within a specific, multi-component blend. Procuring the compound in isolation for this application would be ineffective.

• [1] Ho, H. Y., Tao, Y. T., Tsai, R. S., Wu, Y. L., Tseng, H. K., & Chow, Y. S. (1996). Isolation, identification, and synthesis of sex pheromone components of female tea cluster caterpillar, Andraca bipunctata walker (Lepidoptera: Bombycidae) in Taiwan. Journal of Chemical Ecology, 22(2), 271–285. View Source
• [2] Kim, J., Park, Y. C., & Boo, K. S. (2013). Electroantennogram and field responses of Korean population of the rice leaf folder, Cnaphalocrocis medinalis (Lepidoptera: Crambidae), to sex attractant candidates. Journal of Asia-Pacific Entomology, 16(4), 443-447. View Source

Geographic Variation in Pheromone Blend Activity: Japanese Blend vs. Philippine/Indian Blends

A Japanese population of the rice leaffolder moth (Cnaphalocrocis medinalis) utilizes a blend of (Z)-11-octadecenal, (Z)-13-octadecenal, and two corresponding alcohols in a ratio of 11:100:24:36. Field bioassays in Japan showed this blend attracted significant numbers of male moths, whereas neither the Philippine blend ( (Z)-11-hexadecenyl acetate and (Z)-13-octadecenyl acetate in a 98:2 ratio ) nor the Indian blend (the same components in a 1:10 ratio) showed any attractive activity [1].

Geographic Specificity

Head-to-head

Japanese blend attracted; acetate blends zero

Population-specific blend essential

C. medinalis field bioassays in Japan

Evidence Dimension	Male moth attraction (trap catch) in field bioassays
Target Compound Data	Japanese blend with (Z)-11-octadecenal at 11:100:24:36 ratio (attractive).
Comparator Or Baseline	Philippine blend (98:2 ratio of acetates) and Indian blend (1:10 ratio of acetates).
Quantified Difference	Qualitative: Japanese blend attracted significant males; Philippine and Indian blends attracted zero.
Conditions	Field bioassays in Kagoshima, Japan.

Why This Matters

This evidence proves that for a given pest population, the precise aldehyde-based blend containing 11-octadecenal is not interchangeable with even closely related acetate-based blends. A 'one-size-fits-all' procurement approach would fail.

• [1] Kawazu, K., Hasegawa, J., Honda, H., Ishikawa, Y., Wakamura, S., Sugie, H., ... & Tatsuki, S. (2000). Geographical variation in female sex pheromones of the rice leaffolder moth, Cnaphalocrocis medinalis: identification of pheromone components in Japan. Applied Entomology and Zoology, 35(3), 365-371. View Source

Electrophysiological vs. Behavioral Activity: EAG Response Does Not Predict Field Attraction

In Cnaphalocrocis medinalis, (Z)-11-octadecenal individually elicited a significant electroantennogram (EAG) response, indicating detection by antennal receptors. However, when tested alone in field trials, it was not attractive. In contrast, (Z)-11-octadecenol was inactive in both EAG and field tests. Attraction was only achieved when (Z)-11-octadecenal was combined in a specific multi-component blend [1].

EAG vs Behavior

Head-to-head

EAG active but field-inactive alone

EAG does not guarantee attraction

Requires multi-component blend for behavior

Evidence Dimension	EAG response vs. field attraction
Target Compound Data	(Z)-11-octadecenal: EAG active; Field inactive alone.
Comparator Or Baseline	(Z)-11-octadecenol: EAG inactive; Field inactive alone.
Quantified Difference	Qualitative: Target is detected but not attractive alone; Comparator is not detected.
Conditions	EAG recordings from male antennae and field trapping tests in Korea.

Why This Matters

A compound's detection by an insect (EAG activity) does not guarantee behavioral attraction. Selection for field applications must be based on proven blend-specific behavioral data, not merely on electrophysiological screening.

• [1] Kim, J., Park, Y. C., & Boo, K. S. (2013). Electroantennogram and field responses of Korean population of the rice leaf folder, Cnaphalocrocis medinalis (Lepidoptera: Crambidae), to sex attractant candidates. Journal of Asia-Pacific Entomology, 16(4), 443-447. View Source

Natural Occurrence and Abundance in Plant Essential Oils

11-Octadecenal is a naturally occurring constituent of essential oils, such as that from Launaea resedifolia, where it represents 11.24% of the total oil composition. This contrasts with other aldehydes in the same oil, such as Heptanal, which is present at a trace level of 0.21% [1]. This relative abundance makes it a viable target for isolation from natural sources as an alternative to total synthesis.

Essential Oil Abundance

Head-to-head

53.5-fold higher than Heptanal

Enriched natural source for isolation

11.24% in L. resedifolia oil

Evidence Dimension	Percent composition in essential oil
Target Compound Data	11-Octadecenal: 11.24%
Comparator Or Baseline	Heptanal: 0.21%
Quantified Difference	53.5-fold higher abundance for 11-Octadecenal
Conditions	GC-MS analysis of essential oil from Launaea resedifolia L. aerial parts.

Why This Matters

For researchers seeking a natural source of this aldehyde, L. resedifolia oil provides a significantly more concentrated source compared to other trace aldehydes, offering a more efficient isolation pathway.

• [1] Zellagui, A., Gherraf, N., Ladjel, S., & Hameurlaine, S. (2012). Chemical composition and antibacterial activity of the essential oils from Launaea resedifolia L. Organic and Medicinal Chemistry Letters, 2(1), 2. View Source

Validated Application Scenarios for 11-Octadecenal Based on Comparative Evidence

Formulation of Species-Specific Pheromone Lures for Andraca bipunctata Monitoring

The evidence from [1] establishes that a synthetic blend containing (E)-11-octadecenal as a minor component (8% ratio) is essential for attracting male Andraca bipunctata moths. This compound should be procured and formulated with (E)-14-octadecenal, (E,E)-11,14-octadecadienal, and octadecanal at the precise glandular ratios (20:8:31:41) to create an effective monitoring lure for this tea pest. Generic aldehyde mixtures or incorrect isomer blends will not provide the required specificity or attraction.

Development of Geographic Population-Specific Attractants for Cnaphalocrocis medinalis

For pest management programs targeting Japanese or Korean populations of the rice leaffolder moth, 11-octadecenal must be used in a specific aldehyde blend ((Z)-11-octadecenal and (Z)-13-octadecenal at an 11:100 ratio) as per [2]. Substitution with the acetate-based blends used in the Philippines or India will result in zero attraction and a failed monitoring program. Researchers must verify the target population's pheromone chemotype before selecting and formulating this compound.

Isolation of 11-Octadecenal from Launaea resedifolia Essential Oil

As established by [3], 11-Octadecenal constitutes a significant fraction (11.24%) of the essential oil from Launaea resedifolia, making it a practical natural source for compound isolation. This oil can be procured as a raw material for subsequent purification via fractional distillation or preparative chromatography, offering an alternative to chemical synthesis for researchers requiring a naturally-derived sample for comparative studies or semiochemical research.

Structure-Activity Studies in Lepidopteran Olfaction

The differential activity profile of (Z)-11-octadecenal—significant EAG response but no field attraction alone—as reported in [4], positions this compound as a valuable tool in structure-activity relationship (SAR) studies. It can be used to dissect the distinction between olfactory receptor activation (EAG) and downstream behavioral output (field attraction), especially when compared to inactive alcohols like (Z)-11-octadecenol or active multi-component blends.

Application

Selection Property

Validation Focus

A. bipunctata lure formulation

Isomeric and blend-ratio precision

Field attraction bioassay

C. medinalis population-specific attractant

Geographic chemotype alignment

Regional field trapping efficacy

Natural product isolation

Abundance in plant essential oil

Purification yield and identity

Structure-activity relationship studies

EAG vs behavioral correlation

Olfactory receptor activation pathways

• [1] Ho, H. Y., Tao, Y. T., Tsai, R. S., Wu, Y. L., Tseng, H. K., & Chow, Y. S. (1996). Isolation, identification, and synthesis of sex pheromone components of female tea cluster caterpillar, Andraca bipunctata walker (Lepidoptera: Bombycidae) in Taiwan. Journal of Chemical Ecology, 22(2), 271–285. View Source
• [2] Kawazu, K., Hasegawa, J., Honda, H., Ishikawa, Y., Wakamura, S., Sugie, H., ... & Tatsuki, S. (2000). Geographical variation in female sex pheromones of the rice leaffolder moth, Cnaphalocrocis medinalis: identification of pheromone components in Japan. Applied Entomology and Zoology, 35(3), 365-371. View Source
• [3] Zellagui, A., Gherraf, N., Ladjel, S., & Hameurlaine, S. (2012). Chemical composition and antibacterial activity of the essential oils from Launaea resedifolia L. Organic and Medicinal Chemistry Letters, 2(1), 2. View Source
• [4] Kim, J., Park, Y. C., & Boo, K. S. (2013). Electroantennogram and field responses of Korean population of the rice leaf folder, Cnaphalocrocis medinalis (Lepidoptera: Crambidae), to sex attractant candidates. Journal of Asia-Pacific Entomology, 16(4), 443-447. View Source